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Compound of Interest

Compound Name: 2-Phosphonopropionic acid

CAS No.: 5962-41-4

Cat. No.: B1211754

Get Quote

CAS: 5962-41-4 | Formula: C₃H₇O₅P | Hazard Class: Corrosive (Category 1B/1C)

Executive Safety Directive
2-Phosphonopropionic acid (2-PPA) is a structural analogue of alanine and a potent

phosphonic acid derivative. Unlike standard organic acids, the phosphonate group (

) confers significant acidity and high water solubility, creating a risk of immediate, deep-tissue
chemical burns upon contact with moisture (sweat, mucous membranes).

Core Safety Axiom: Treat 2-PPA not just as an irritant, but as a tissue-destructive corrosive. All

PPE protocols must be designed to prevent any skin or eye contact, as the hygroscopic nature

of the solid can accelerate acid hydrolysis on skin surfaces.

Hazard Analysis & PPE Causality
To select the correct PPE, you must understand the mechanism of injury.
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Hazard Property Mechanism of Action PPE Implication

Corrosivity (pH < 2)

Proton donation from

phosphonic acid groups

causes coagulative necrosis in

proteins.

Eye Protection: Standard

safety glasses are insufficient.

Goggles + Face Shield are

mandatory for liquid handling

to prevent splash-back

blindness.

Hygroscopic Solid

The powder actively absorbs

atmospheric moisture,

becoming a concentrated

acidic paste on skin/clothing.

Body Protection: Cotton lab

coats can absorb and hold the

acid against the skin. Fluid-

resistant synthetic aprons or

Tyvek® suits are required.

Dust Generation

Fine particulates can be

inhaled, causing respiratory

tract burns and pulmonary

edema.

Respiratory: Engineering

controls (Fume Hood) are

primary. If open handling is

necessary, N95/P100

respirators are required.

PPE Selection Matrix
Select your protection level based on the specific operational state of the chemical.

Table 1: Task-Based PPE Specifications
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Component
Level A: Solid

Handling (Weighing,
Transferring)

Level B: Solution

Handling

(Synthesis, pH
Adjustment)

Technical Rationale

Hand Protection

Double Nitrile Gloves

(Outer: 5 mil /

0.12mm)

Extended Cuff Nitrile

(min. 8 mil) OR

Neoprene

Nitrile offers excellent

degradation

resistance to organic

acids. Double gloving

allows outer glove

removal upon

contamination without

exposing skin.

Eye/Face

Chemical Splash

Goggles (Indirect

Vented)

Goggles + Face

Shield (8-inch

minimum)

Goggles seal against

dust entry. Face

shields prevent liquid

splashes from

reaching the neck and

chin area.

Body

Lab Coat (Buttoned,

Knee-length) +

Silicone/Rubber Apron

Tyvek® Lab Coat or

Chemical Apron

Cotton absorbs acid;

Tyvek repels it. An

apron protects the

"splash zone" during

pouring.

Respiratory
Fume Hood (Sash at

18")

Fume Hood (Sash at

18")

Local exhaust is

superior to respirators.

If hood is unavailable,

use a half-face

respirator with Acid

Gas/P100 cartridges.

Glove Selection Logic & Verification
Trusting a generic "nitrile" rating is insufficient for concentrated phosphonic acids. You must

verify integrity.
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The "Self-Validating" Glove Protocol:

Visual Inspection: Inflate the glove with air to check for pinholes before donning.

Breakthrough Indicator: When handling concentrated solutions (>50%), wear a colored inner

glove (e.g., blue nitrile) and a white outer glove. If the outer glove becomes transparent or

discolored, breakthrough is imminent.

Start: Glove Selection Chemical State?

Solid / PowderDry

Liquid / Solution

Wet/Dissolved

Standard Nitrile (4-5 mil)
Double Glove

Extended Cuff Nitrile (8 mil)
OR Neoprene

Inspect for Pinholes
(Air Inflation)

Change Frequency:
Every 60 mins or immediately

upon splash

Click to download full resolution via product page

Figure 1: Decision logic for selecting hand protection based on the physical state of 2-PPA.

Operational Workflow: Donning & Doffing
Improper removal of PPE is a common source of exposure. Follow this "Clean-to-Dirty" logic.

Step 1: Pre-Work Setup

Verify Fume Hood airflow (face velocity 80–100 fpm).

Place a neutralizing bath (saturated Sodium Bicarbonate solution) inside the hood before

opening the chemical container.

Step 2: Handling Protocol

Weighing: Use anti-static weighing boats. 2-PPA is hygroscopic; do not leave the container

open.

Dissolving: Add 2-PPA to water, never water to acid. Exothermic reaction may occur.

Step 3: Doffing (Removal) Sequence[1][2][3]
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Outer Gloves: Peel off the outer gloves first, turning them inside out. Dispose of in solid

hazardous waste.

Apron/Face Shield: Remove without touching the front "dirty" surface. Wipe down with a

damp paper towel (neutralized) if reusable.

Inner Gloves: Remove last. Wash hands immediately with soap and water for 20 seconds.

Emergency & Spill Response
Immediate Action: Speed is critical to prevent permanent eye damage or deep skin burns.

Eye Contact: Flush immediately at an eyewash station for 15 minutes. Hold eyelids open. Do

not wait for pain; the damage is immediate.

Skin Contact: Brush off dry powder before wetting (if solid). If wet, rinse with copious water

for 15 minutes.[4][5]

Spill Cleanup:

Isolate the area.[1]

Cover spill with Sodium Bicarbonate or Calcium Carbonate powder.

Wait for bubbling (CO₂ release) to cease.

Test pH with a strip to ensure neutrality (pH 6–8).

Scoop into a chemical waste container.

Disposal Logistics
Do not dispose of 2-PPA down the drain. It is an organophosphorus compound that can affect

water treatment systems.
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2-PPA Waste Generated

Waste Type?

Solid Residue/Contaminated PPE Aqueous Solution

Tag as 'Corrosive Solid'
Store in Satellite Accumulation Area

Neutralize with NaHCO3
to pH 6-8

Check Local Regulations
(Drain Disposal Permitted?)

Collect in Carboy
Tag: 'Organic Phosphonate Waste'

Strict Regs (EU/CA)

Flush with 100x Water
(Only if non-hazardous after neutralization)

Permissive (Check EHS)

Click to download full resolution via product page

Figure 2: Waste disposal decision tree ensuring compliance with environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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